Cas no 52334-81-3 (2-chloro-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-5-(trifluoromethyl)pyridine
• CAS No: 52334-81-3
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• MDL: MFCD00042225
• CID: 56216
• PubChem ID: 92342
• Update Time: 2025-05-19

2-chloro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-trifluoromethylpyridine
• 2,5-CTF
• 2-Chloro-5-(trifluoromethyl)pyridine
• 2-Chloro-5-trifluromethylpyridine
• 2-cholo-5-trifluoromethylpyridine
• C9G66D966B
• 2-Chloro-5-trifluoropyridine
• EN300-17347
• Q-101473
• AM20070016
• CHLORO-5-TRIFLUOROMETHYLPYRIDINE, 2-
• SCHEMBL41029
• EC 257-856-5
• DTXSID8075251
• Q27275355
• F0001-1355
• 2-chloro-5-trifluoromethyl pyridine
• FT-0601469
• AKOS000119135
• AB01901
• AC-2545
• InChI=1/C6H3ClF3N/c7-5-2-1-4(3-11-5)6(8,9)10/h1-3H
• UNII-C9G66D966B
• HMS1409B18
• 5-Trifluoromethyl-2-chloro-pyridine
• 5-(trifluoromethyl)-2-chloropyridine
• CCRIS 6430
• FG-0509
• A7679
• NS00006586
• Q-101452
• 6-chloro-3-trifluoromethyl pyridine
• 2-chloro-5-trifluoromethylpyrdine
• Pyridine, 2-chloro-5-(trifluoromethyl)-
• 2-chloro-5-trifluoromethyl-pyridine
• 3-trifluoromethyl-6-chloropyridine
• 2-chloro-5(trifluoromethyl)pyridine
• GS-6840
• JFZJMSDDOOAOIV-UHFFFAOYSA-
• 2-chloro-5-tri-fluoromethyl-pyridine
• 2-chloro-5-trifluormethylpyridine
• MFCD00042225
• 2-chloro-5-(trifluoro-methyl)pyridine
• EINECS 257-856-5
• 5-trifluoromethyl-2-chloropyridine
• 52334-81-3
• BRN 3649688
• 2-chloro-5-tri fluoromethylpyridine
• 2-chloro -5-(trifluoromethyl)pyridine
• Enamine_005320
• 2-chloro-5-(trifluoromethyl)-pyridine
• CS-W008770
• C1194
• 2-chloro-5-(trifluoromethyl) pyridine
• 2-Chloro-5-(trifluoromethyl)pyridine,98%
• DB-006063
• DTXCID8041169
• STK397323
• BBL009971
• 2-chloro-5-(trifluoromethyl)pyridine

• MDL： MFCD00042225
• Inchi： 1S/C6H3ClF3N/c7-5-2-1-4(3-11-5)6(8,9)10/h1-3H
• InChI Key： JFZJMSDDOOAOIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(F)(F)F
• BRN： 3649688

Computed Properties

• Exact Mass: 180.99100
• Monoisotopic Mass: 180.990611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to yellowish solid
• Density: 1.417 g/mL at 25 °C(lit.)
• Melting Point: 32-34 °C (lit.)
• Boiling Point: 147°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 12.89000
• LogP: 2.75380

2-chloro-5-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• RTECS：US7530000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-5-(trifluoromethyl)pyridine

2-Chloro-5-(Trifluoromethyl)Pyridine (CAS No. 52334-81-3)

2-Chloro-5-(trifluoromethyl)pyridine, also known by its CAS number 52334-81-3, is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substitution pattern of this molecule includes a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position, making it a valuable intermediate in organic synthesis.

The structure of 2-chloro-5-(trifluoromethyl)pyridine is highly versatile due to the electron-withdrawing effects of both the chlorine and trifluoromethyl groups. These substituents influence the electronic properties of the pyridine ring, enhancing its reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in the development of new drug candidates targeting specific biological pathways.

In terms of chemical properties, 2-chloro-5-(trifluoromethyl)pyridine exhibits good thermal stability and moderate solubility in organic solvents. Its reactivity is significantly influenced by the electron-withdrawing groups, which facilitate nucleophilic substitution and electrophilic aromatic substitution reactions. Researchers have explored its use in Suzuki coupling reactions, where it serves as an efficient precursor for constructing biaryl structures with high regioselectivity.

The application of 2-chloro-5-(trifluoromethyl)pyridine extends beyond organic synthesis. In the field of agrochemistry, it has been investigated as a potential lead compound for developing novel pesticides. Its ability to inhibit key enzymes involved in plant pathogenesis has shown promise in controlling fungal infections in crops. Additionally, this compound has been utilized in the synthesis of advanced materials, such as fluorescent sensors and optoelectronic devices, due to its unique electronic properties.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-chloro-5-(trifluoromethyl)pyridine. For instance, researchers have developed efficient catalytic routes using transition metal catalysts to achieve high yields and selectivity in its synthesis. These methods not only improve the sustainability of production processes but also pave the way for large-scale manufacturing.

In conclusion, 2-chloro-5-(trifluoromethyl)pyridine (CAS No. 52334-81-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific and technological innovations.